4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine

• IUPAC Name: (2,6-difluorophenyl)-[4-(6-piperidin-1-ylpyrimidin-4-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C20H23F2N5O/c21-15-5-4-6-16(22)19(15)20(28)27-11-9-26(10-12-27)18-13-17(23-14-24-18)25-7-2-1-3-8-25/h4-6,13-14H,1-3,7-12H2
• InChI Key: FEMUSVDPQVWEKL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=CC(=NC=N2)N3CCN(CC3)C(=O)C4=C(C=CC=C4F)F
• Molecular Formula: C20H23F2N5O
• Molecular Weight: 387.4 g/mol

Description

4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine, also known as DFPP, is a pyrimidine derivative that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been shown to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Mechanism of Action

The exact mechanism of action of 4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine is not fully understood, but it is thought to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. This dual action may contribute to its antipsychotic and anxiolytic effects.
Biochemical and Physiological Effects:
4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine has been shown to affect various neurotransmitter systems, including dopamine, serotonin, and glutamate. It has been found to increase dopamine and serotonin levels in certain brain regions, which may contribute to its therapeutic effects. 4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine has also been shown to modulate the activity of ion channels and affect the release of various neuropeptides.

Advantages and Limitations for Lab Experiments

4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine has several advantages for lab experiments, including its high potency and selectivity for certain receptors. However, its limited solubility in water and potential toxicity at high doses may limit its use in certain experiments.

Future Directions

Future research on 4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine may focus on its potential therapeutic applications in the treatment of various neurological and psychiatric disorders. Additionally, further studies may be needed to fully understand its mechanism of action and potential side effects. 4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine may also be used as a tool compound to study the role of dopamine and serotonin receptors in various physiological processes.

Synthesis Methods

The synthesis of 4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine involves a multi-step process that starts with the reaction of 2,6-difluorobenzoyl chloride with piperazine. The resulting compound is then reacted with 1-piperidinyl-2,4,6-trichloropyrimidine to yield 4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine. The overall yield of this synthesis method is around 50%, and the purity of the final product can be improved through various purification techniques.

Scientific Research Applications

4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antipsychotic, anxiolytic, and antidepressant effects in animal models. 4-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine has also been found to have neuroprotective properties and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.